Cas no 1337319-89-7 (2-(4-ethoxy-3-methoxyphenyl)pyrrolidine)

• Product Name: 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine
• CAS No: 1337319-89-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5822871
• PubChem ID: 77131822
• Update Time: 2025-06-20

2-(4-ethoxy-3-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine
• 4-((2S)PYRROLIDIN-2-YL)-1-ETHOXY-2-METHOXYBENZENE
• 1337319-89-7
• EN300-1711667
• 1213890-07-3

• Inchi： 1S/C13H19NO2/c1-3-16-12-7-6-10(9-13(12)15-2)11-5-4-8-14-11/h6-7,9,11,14H,3-5,8H2,1-2H3
• InChI Key： BXBLPEMBRQKTSF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C1CCCN1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine

Introduction to 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS No. 1337319-89-7) and Its Emerging Applications in Chemical Biology

2-(4-ethoxy-3-methoxyphenyl)pyrrolidine, identified by the CAS number 1337319-89-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyrrolidine class, which is well-documented for its role in various biological processes and drug development. The presence of both ethoxy and methoxy substituents in the aromatic ring enhances its versatility, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine combines the rigidity of the benzene ring with the flexibility of the pyrrolidine nitrogen, which is often exploited in drug design to improve binding affinity and selectivity. Recent studies have highlighted its potential as a lead compound in the development of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The electron-rich aromatic system, augmented by the electron-donating effects of the ethoxy and methoxy groups, facilitates interactions with biological targets, making this compound a promising candidate for further investigation.

In the realm of drug discovery, 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine has been investigated for its ability to modulate enzyme activity through non-covalent interactions. The pyrrolidine ring provides a hydrogen bond donor site, while the aromatic part offers multiple contact points for binding to protein targets. This dual functionality has been leveraged in designing molecules that exhibit high specificity for certain enzymes, reducing off-target effects. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with immune responses and hematopoiesis.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine for their pharmacological potential. Molecular docking studies have identified key interactions between this scaffold and target proteins, providing insights into its mechanism of action. These studies have been complemented by experimental validations, where analogs of this compound have demonstrated inhibitory activity against relevant enzymes. Such findings underscore the importance of 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine as a building block for next-generation therapeutics.

The versatility of 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine extends beyond kinase inhibition. Researchers have also explored its potential in developing antimicrobial agents, given the increasing prevalence of drug-resistant pathogens. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary data suggest that certain derivatives exhibit potent activity against Gram-positive bacteria, offering a new avenue for combating infections caused by multidrug-resistant strains.

In addition to its biological activities, 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine has been studied for its role in material science applications. The unique electronic properties of this compound make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both electron-donating and withdrawing groups allows for fine-tuning of charge transport properties, which is critical for optimizing device performance. Ongoing research aims to exploit these characteristics for developing more efficient and sustainable electronic materials.

The synthesis of 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine presents an interesting challenge due to the need to introduce specific functional groups while maintaining regioselectivity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined the process significantly. These techniques enable chemists to construct complex molecular architectures with high precision, facilitating the discovery of new derivatives with enhanced properties.

Future directions in research on 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine include exploring its potential in treating neurological disorders. The ability of this compound to interact with central nervous system receptors has been hypothesized based on structural similarities with known neuroactive agents. Investigating its effects on neurotransmitter systems could open new therapeutic possibilities for conditions such as Alzheimer's disease or Parkinson's disease, where modulating neuronal activity is crucial.

The growing interest in 2-(4-ethoxy-3-methoxyphenyl)pyrrolidine underscores its significance as a versatile scaffold in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable asset for researchers seeking novel therapeutic solutions. As computational tools and synthetic methodologies continue to advance, the potential applications of this compound are expected to expand further, driving innovation across multiple scientific disciplines.